Cas no 2223040-31-9 (2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester)
2223040-31-9 structure
Product Name:2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester
CAS No:2223040-31-9
MF:C15H18BClN2O2
MW:304.579622745514
CID:6812961
PubChem ID:133551502
Update Time:2025-03-03
2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- DTXSID401132769
- 1H-Imidazole, 1-[3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- CS-31256
- 2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester
- 2223040-31-9
-
- Inchi: 1S/C15H18BClN2O2/c1-14(2)15(3,4)21-16(20-14)12-6-5-11(9-13(12)17)19-8-7-18-10-19/h5-10H,1-4H3
- InChI Key: YYFWCYHQCKMUGG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)N1C=NC=C1
Computed Properties
- Exact Mass: 304.1149857Da
- Monoisotopic Mass: 304.1149857Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3Ų
2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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